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Compound of Interest

Compound Name: MC4171

Cat. No.: B12396037 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No publicly available information was found for a compound designated "MC4171."

The following application notes and protocols are based on a hypothetical compound and are

intended to serve as a general template. Researchers should substitute the placeholder data

with the specific properties of their compound of interest.

Introduction
MC4171 is a hypothetical small molecule inhibitor of the pro-inflammatory signaling pathway

mediated by the fictitious XYZ kinase. Due to its potential therapeutic applications in

autoimmune diseases and oncology, precise and accurate preparation of stock solutions is

critical for reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of MC4171 stock solutions.

Compound Properties
A summary of the hypothetical physicochemical properties of MC4171 is provided below. Users

should consult the Certificate of Analysis for their specific compound lot for actual values.
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Property Value Notes

Molecular Weight 417.1 g/mol

Appearance
White to off-white crystalline

solid

Purity >98% (by HPLC)

Solubility (at 25°C)

   DMSO ≥ 50 mg/mL (≥ 120 mM)
Recommended solvent for

primary stock solution.

   Ethanol ≥ 20 mg/mL (≥ 48 mM)
Can be used as an alternative

solvent.

   Water Insoluble
Do not use water as the

primary solvent.

Storage (Solid) -20°C
Protect from light and

moisture.

Storage (Stock Solution) -20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Stable for

up to 6 months.

Experimental Protocol: Preparation of a 10 mM
MC4171 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MC4171 in dimethyl

sulfoxide (DMSO).

3.1. Materials and Equipment

MC4171 (solid powder)

Anhydrous/molecular sieve-treated DMSO

Microcentrifuge tubes (1.5 mL)
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Calibrated analytical balance

Pipettes (P1000, P200) and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Calculations

To prepare a 10 mM stock solution, the required mass of MC4171 and volume of DMSO must

be calculated. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 417.1 g/mol = 4.171 mg

3.3. Step-by-Step Procedure

Weighing the Compound:

Tare a clean, dry 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh 4.171 mg of MC4171 directly into the tube. Record the exact mass.

Solvent Addition:

Based on the actual mass of MC4171 weighed, adjust the volume of DMSO to be added.

The formula to calculate the required volume is: Volume (mL) = [Mass (mg) / Molecular

Weight ( g/mol )] / Desired Concentration (mM)

For the target mass of 4.171 mg, add 1 mL of anhydrous DMSO to the microcentrifuge

tube containing the compound.

Dissolution:
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Cap the tube securely.

Vortex the solution for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates.

If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.

3.4. Quality Control

Purity Check: The purity of the compound should be verified from the supplier's Certificate of

Analysis.

Concentration Verification: For GMP or other regulated environments, the concentration of

the final stock solution can be verified using a calibrated HPLC method.

Solubility Confirmation: Ensure the compound is fully dissolved. The presence of any

precipitate indicates that the solubility limit may have been exceeded.

Visualizations
4.1. Experimental Workflow
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Preparation

Storage & Use

1. Weigh MC4171

2. Add Anhydrous DMSO

3. Vortex / Sonicate

4. Aliquot Solution

QC Check:
Visual Inspection

5. Store at -20°C / -80°C

6. Use in Experiments
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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